N-Biotinylcaproylaminoethyl Methanethiosulfonate

Specification

• CAS No.: 353754-95-7
• Molecular Formula: C19H34N4O5S3
• Molecular Weight: 494.7 g/mol
• IUPAC Name: 6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-N-(2-methylsulfonylsulfanylethyl)hexanamide
• Standard InChI: InChI=1S/C19H34N4O5S3/c1-31(27,28)30-12-11-21-17(25)8-3-2-6-10-20-16(24)9-5-4-7-15-18-14(13-29-15)22-19(26)23-18/h14-15,18H,2-13H2,1H3,(H,20,24)(H,21,25)(H2,22,23,26)/t14-,15-,18-/m0/s1
• Standard InChI Key: PXMZUZLKVZKKHK-MPGHIAIKSA-N
• Isomeric SMILES: CS(=O)(=O)SCCNC(=O)CCCCCNC(=O)CCCC[C@H]1[C@@H]2[C@H](CS1)NC(=O)N2
• SMILES: CS(=O)(=O)SCCNC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2
• Canonical SMILES: CS(=O)(=O)SCCNC(=O)CCCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2

Introduction

N-Biotinylcaproylaminoethyl Methanethiosulfonate is a chemical compound used primarily in biochemical research, particularly for the modification of cysteine residues in proteins. It is a biotin-linked, cysteine-specific reagent, which allows for the covalent attachment of biotin to proteins, facilitating their detection and purification through biotin-avidin interactions.

Applications in Biochemical Research

N-Biotinylcaproylaminoethyl Methanethiosulfonate is used in various biochemical studies to modify cysteine residues in proteins. This modification can alter protein function or facilitate protein purification and detection. For example, it has been used in studies involving the serotonin transporter (SERT) to identify accessible cysteine residues and understand their role in protein function.

Example Applications

• Serotonin Transporter (SERT) Studies: This compound is used to modify cysteine residues in SERT, helping researchers understand the structural and functional aspects of the transporter.

• GABA Receptor Studies: Similar reagents have been used to study the GABA receptor, modifying cysteine residues to understand receptor function and structure.

Synthesis and Availability

N-Biotinylcaproylaminoethyl Methanethiosulfonate can be synthesized or obtained from chemical vendors. It is often used in research settings where precise modification of proteins is required.

Research Findings

Research involving N-Biotinylcaproylaminoethyl Methanethiosulfonate typically focuses on the modification of cysteine residues in proteins to study protein structure and function. For instance, in studies on the serotonin transporter, modification of specific cysteine residues can lead to changes in transporter activity, highlighting the importance of these residues in protein function.

Example Research Findings

• Modification of Cysteine Residues: In SERT studies, modification of cysteine residues with biotin-linked reagents like N-Biotinylcaproylaminoethyl Methanethiosulfonate helps identify accessible residues and their role in protein function.

• Impact on Protein Activity: Modification can lead to changes in protein activity, as seen in the case of SERT, where certain modifications result in loss of activity.